Cas no 2044871-46-5 (1-(2-aminoethyl)piperazin-2-one dihydrochloride)

• Product Name: 1-(2-aminoethyl)piperazin-2-one dihydrochloride
• CAS No: 2044871-46-5
• MF: C₆H₁₄ClN₃O
• MW: 179.647860050201
• MDL: MFCD30487843
• CID: 4634640
• PubChem ID: 126796866
• Update Time: 2025-06-11

1-(2-aminoethyl)piperazin-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminoethyl)piperazin-2-one dihydrochloride

• MDL： MFCD30487843
• Inchi： 1S/C6H13N3O.ClH/c7-1-3-9-4-2-8-5-6(9)10;/h8H,1-5,7H2;1H
• InChI Key： HBTPCDZQAXMUTI-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1=O)CN.Cl

Additional information on 1-(2-aminoethyl)piperazin-2-one dihydrochloride

1-(2-Aminoethyl)piperazin-2-one Dihydrochloride: An Overview of a Promising Compound (CAS No. 2044871-46-5)

1-(2-Aminoethyl)piperazin-2-one dihydrochloride (CAS No. 2044871-46-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AEP-dihydrochloride, is a derivative of piperazine and features an aminoethyl group attached to the piperazine ring, making it a valuable candidate for various therapeutic applications.

The chemical structure of 1-(2-aminoethyl)piperazin-2-one dihydrochloride consists of a six-membered piperazine ring with an amide functionality and an aminoethyl side chain. The presence of the amino group provides the compound with potential for forming hydrogen bonds, which can enhance its interactions with biological targets. The dihydrochloride salt form ensures good solubility in aqueous media, facilitating its use in both in vitro and in vivo studies.

Recent research has highlighted the potential of 1-(2-aminoethyl)piperazin-2-one dihydrochloride in various therapeutic areas. One notable application is its use as a scaffold for the development of novel drugs targeting neurological disorders. Studies have shown that compounds derived from this scaffold exhibit potent activity against specific neurotransmitter receptors, making them promising candidates for treating conditions such as anxiety, depression, and neurodegenerative diseases.

In addition to its potential in neurological disorders, 1-(2-aminoethyl)piperazin-2-one dihydrochloride has also been explored for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can modulate the activity of key inflammatory mediators, such as cytokines and chemokines. This makes it a potential candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(2-aminoethyl)piperazin-2-one dihydrochloride have been extensively studied to understand its behavior in biological systems. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its development as a therapeutic agent. Furthermore, its low toxicity and high stability contribute to its safety and efficacy in preclinical models.

The synthetic route for producing 1-(2-aminoethyl)piperazin-2-one dihydrochloride involves several well-established chemical reactions. The synthesis typically starts with the formation of the piperazine ring, followed by the introduction of the aminoethyl group and the amide functionality. The final step involves converting the free base to the dihydrochloride salt form to enhance solubility and stability. This synthetic pathway is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

In conclusion, 1-(2-aminoethyl)piperazin-2-one dihydrochloride (CAS No. 2044871-46-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to explore its full potential, paving the way for new treatments in various medical fields.